Cas no 5445-17-0 (Methyl DL-2-bromopropionate)

• Product name: Methyl DL-2-bromopropionate
• CAS No: 5445-17-0
• MF: C₄H₇BrO₂
• MW: 167.0012
• MDL: MFCD00000143
• CID: 45888
• PubChem ID: 95576

Methyl DL-2-bromopropionate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromopropanoate
• Methyl 2-bromopropionate
• 2-Bromopropionic Acid Methyl Ester
• Methyl 2-Bromopropio
• Methyl DL-2-bromopropionate
• Methyl-2-bromopropionate
• Methyl-2-bromopropionate Solution
• 2-BROMOPROPIONATE
• 2-Bromopropionic
• 2-bromopropionic acid-methyl ester
• DL-2-Methyl broMopropionic
• DL-a-bromopropionate
• methyl 2-bromoacrylate
• methyl DL-2-bromo-propionate
• Propanoic acid, 2-bromo-, methyl ester
• methyl2-bromopropionate
• Methyl alpha-bromopropionate
• Methyl .alpha.-bromopropionate
• methyl-2-bromopropanoate
• methyl 2-bromo-propionate
• Propionic acid, 2-bromo-, methyl ester
• methyl bromopropionate
• methyl bromopropa
• Propanoic acid, 2-bromo-, methyl ester, (.+/-.)-
• methyl 2-methyl-bromoacetate
• FT-0693520
• FT-0611607
• BCP29092
• SCHEMBL36713
• Methyl 2-bromopropionate, analytical standard
• Methyl (2S)-2-bromopropanoate pound>>Propanoic acid, 2-bromo-, methyl ester, (2S)-
• MFCD00000143
• BCP29093
• W-105625
• 1398065-68-3
• Methyl (+/-)-2-bromopropionate
• AKOS003808767
• 2-bromo-propionic acid methyl ester
• 2-Bromopropanoic acid methyl ester
• alpha-bromopropionic acid methyl ester
• NS00044935
• BP-20549
• Methyl(+/-)-2-Bromopropionate-2,3,3,3-d4
• EINECS 226-642-3
• methyl-2-bromo-propionate
• 2-Bromopropionicacidmethylester
• MFCD20486728
• 5445-17-0
• 2-bromo propionic acid methyl ester
• CS-0154978
• methyl bromopropanoate
• BS-17120
• SY235858
• F2190-0283
• Methyl 2-bromopropionate, 98%
• methyl (RS)-2-bromopropionate
• methyl 2-bromoproprionate
• NSC 21973
• DTXSID90884159
• (S)-methyl 2-bromopropanoate
• NSC21973
• B1460
• NSC-21973
• rac. methyl 2-bromopropionate
• AMY21873
• EN300-17638
• [R,(+)]-2-Bromopropanoic acid methyl ester
• methyl 2-brompropanoate
• methyl2-bromopropanoate
• Methyl 2-bromopropionate,98%
• DTXCID901023624
• Propionic acid, 2bromo, methyl ester
• DB-013368
• Methyl alphabromopropionate
• STK399903

• MDL： MFCD00000143
• Inchi： 1S/C4H7BrO2/c1-3(5)4(6)7-2/h3H,1-2H3
• InChI Key： ACEONLNNWKIPTM-UHFFFAOYSA-N
• SMILES： BrC([H])(C(=O)OC([H])([H])[H])C([H])([H])[H]
• BRN： 1720592

Computed Properties

• Exact Mass: 165.96300
• Monoisotopic Mass: 165.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.497 g/mL at 25 °C(lit.)
• Boiling Point: 144°C
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.451(lit.)
• Solubility: water: insoluble
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 0.94280
• Solubility: Not determined
• Vapor Pressure: 4.8±0.3 mmHg at 25°C

Methyl DL-2-bromopropionate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34-36/37
• Safety Instruction： S16-S26-S27-S36/37/39-S45-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• HazardClass：3
• Hazard Level：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Risk Phrases：R10; R36/37/38

Methyl DL-2-bromopropionate Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl DL-2-bromopropionate

Recent Advances in the Application of Methyl DL-2-bromopropionate (CAS: 5445-17-0) in Chemical Biology and Pharmaceutical Research

Methyl DL-2-bromopropionate (CAS: 5445-17-0) is a versatile chiral building block widely used in organic synthesis, pharmaceutical intermediates, and chemical biology research. Recent studies have highlighted its significance in asymmetric synthesis, polymer chemistry, and drug development. This research brief synthesizes the latest findings on the applications and mechanistic insights of this compound, with a focus on its role in stereoselective reactions and bioactive molecule construction.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in constructing α-branched esters through nickel-catalyzed asymmetric reductive cross-coupling. Researchers achieved enantioselectivities up to 92% ee when using Methyl DL-2-bromopropionate as an electrophile, showcasing its potential for creating chiral centers in drug candidates. The reaction conditions were optimized at room temperature with minimal byproduct formation, suggesting industrial scalability.

In polymer science, a breakthrough reported in ACS Macro Letters (2024) utilized 5445-17-0 as an initiator for atom transfer radical polymerization (ATRP) of methacrylates. The bromoester moiety served as an efficient initiating site, enabling precise control over molecular weights (Đ < 1.15) while maintaining high chain-end fidelity. This development opens new possibilities for creating functional biomaterials with tailored properties for drug delivery applications.

Notably, the compound's safety profile has been reassessed in a 2024 toxicological study published in Chemical Research in Toxicology. In vitro assays revealed moderate cytotoxicity (IC50 = 48 μM in HepG2 cells), prompting recommendations for improved handling protocols in industrial settings. Concurrently, computational studies have proposed novel derivatives with reduced toxicity while maintaining reactivity, as detailed in Journal of Chemical Information and Modeling.

Emerging applications include its use as a precursor for PET radiotracers, where the bromine atom allows for facile isotopic substitution. A recent Nature Protocols paper (2023) described a robust 68Ga-labeling methodology using Methyl DL-2-bromopropionate derivatives for tumor imaging, achieving radiochemical yields exceeding 85% with high in vivo stability.

These collective advances position 5445-17-0 as a multifaceted tool in modern pharmaceutical research. Future directions likely include exploration of its enzymatic transformations and incorporation into DNA-encoded libraries for drug discovery. The compound's unique reactivity profile continues to inspire innovative synthetic strategies across chemical biology disciplines.